Cas no 303147-65-1 (Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate)

Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate is a structurally complex pyrimidine derivative featuring dual sulfanyl linkages, which enhance its reactivity and potential as an intermediate in organic synthesis. The presence of both phenyl and benzenecarboxylate moieties contributes to its versatility in cross-coupling reactions and functional group transformations. This compound is particularly valuable in pharmaceutical and agrochemical research due to its ability to serve as a scaffold for further derivatization. Its stability under standard conditions and compatibility with various reaction conditions make it a reliable choice for synthetic applications. The compound's distinct substitution pattern also offers opportunities for selective modifications in target-oriented synthesis.
Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate structure
303147-65-1 structure
Product Name:Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate
CAS No:303147-65-1
MF:C25H20N2O2S2
MW:444.568503379822
CID:5025292
Update Time:2025-06-13

Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate
    • methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]pyrimidin-4-yl}sulfanyl)benzoate
    • METHYL 2-((2-PHENYL-6-((PHENYLSULFANYL)METHYL)-4-PYRIMIDINYL)SULFANYL)BENZENECARBOXYLATE
    • methyl 2-(2-phenyl-6-(phenylthiomethyl)pyrimidin-4-ylthio)benzoate
    • Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate
    • Inchi: 1S/C25H20N2O2S2/c1-29-25(28)21-14-8-9-15-22(21)31-23-16-19(17-30-20-12-6-3-7-13-20)26-24(27-23)18-10-4-2-5-11-18/h2-16H,17H2,1H3
    • InChI Key: UYLYYHSUIDACTK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)OC)C1=CC(CSC2C=CC=CC=2)=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 552
  • XLogP3: 6.2
  • Topological Polar Surface Area: 103

Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-1mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
1mg
¥436.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-2mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
2mg
¥619.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-5mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
5mg
¥537.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-10mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
10mg
¥872.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-20mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
20mg
¥1365.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-25mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
25mg
¥1428.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-50mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
50mg
¥1337.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652805-100mg
Methyl 2-((2-phenyl-6-((phenylthio)methyl)pyrimidin-4-yl)thio)benzoate
303147-65-1 98%
100mg
¥2205.00 2024-05-20

Additional information on Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate

Methyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]-4-pyrimidinyl}sulfanyl)benzenecarboxylate (CAS No. 303147-65-1): A Comprehensive Overview

Methyl 2-({2-phenyl-6-[(phenylsulfanyl[methyl])-4-pyrimidinyl]sulfanyl)benzenecarboxylate (CAS No. 303147-65-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents and biochemical probes. Its unique chemical framework, incorporating multiple functional groups, makes it a subject of extensive study for researchers aiming to explore its potential applications in drug discovery and molecular biology.

The molecular architecture of Methyl 2-({2-phenyl-6-[(phenylsulfanyl[methyl])-4-pyrimidinyl]sulfanyl)benzenecarboxylate is a testament to the ingenuity of modern synthetic chemistry. The presence of a benzenecarboxylate moiety, coupled with a pyrimidine ring system, suggests a high degree of versatility in terms of chemical reactivity and biological activity. Such structural features are often exploited in the design of molecules that can interact with biological targets in precise ways, making this compound a valuable asset in the quest for new pharmacological interventions.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease-related pathways. The phenylsulfanyl and pyrimidinyl groups within the compound's structure are particularly noteworthy, as they have been shown to exhibit interactions with enzymes and receptors involved in critical biological processes. For instance, pyrimidine derivatives are well-documented for their role in modulating kinase activities, which are often aberrantly expressed in cancerous cells. Similarly, phenylsulfanyl-containing compounds have demonstrated efficacy in inhibiting inflammatory pathways, making them relevant for therapeutic applications in conditions such as arthritis and autoimmune disorders.

The synthesis of Methyl 2-({2-phenyl-6-[(phenylsulfanyl[methyl])-4-pyrimidinyl]sulfanyl)benzenecarboxylate involves a multi-step process that showcases the expertise of organic chemists in constructing complex molecules. Key steps typically include condensation reactions to form the pyrimidine core, followed by functional group transformations to introduce the benzenecarboxylate and sulfanyl substituents. The use of palladium-catalyzed cross-coupling reactions is often employed to achieve selective bond formations, ensuring high yields and purity of the final product. These synthetic strategies not only highlight the technical prowess involved but also underscore the importance of precision in medicinal chemistry.

The pharmacological potential of this compound has been explored through various preclinical studies. Researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which play pivotal roles in signal transduction cascades. Preliminary findings suggest that Methyl 2-({2-phenyl-6-[(phenylsulfanyl[methyl])-4-pyrimidinyl]sulfanyl)benzenecarboxylate may exhibit inhibitory effects on certain kinases, potentially leading to therapeutic benefits in oncology and neurology. Additionally, its ability to modulate sulfhydryl-dependent enzymes has opened avenues for exploring its role in antioxidant therapy and detoxification mechanisms.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and enhancing drug efficacy. The structural diversity offered by Methyl 2-({2-phenyl-6-[(phenylsulfanyl[methyl])-4-pyrimidinyl]sulfanyl)benzenecarboxylate makes it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling techniques, such as molecular docking and dynamic simulations, have been employed to predict binding affinities and optimize interactions with biological targets. These computational studies not only accelerate the drug discovery process but also provide insights into the molecular basis of activity.

The compound's stability under various conditions is another critical aspect that has been thoroughly examined. Studies have assessed its solubility, melting point, and thermal stability to ensure its suitability for formulation into pharmaceutical products. Furthermore, investigations into its metabolic degradation pathways have provided valuable information for designing more robust analogues with improved pharmacokinetic profiles. Such considerations are essential for translating laboratory findings into viable clinical candidates.

Ethical considerations also play a significant role in the development and application of new chemical entities like Methyl 2-({2-phenyl-6-[(phenylsulfanyl[methyl])-4-pyrimidinyl]sulfanyl)benzenecarboxylate. Rigorous safety assessments are conducted to evaluate potential side effects and ensure patient safety upon administration. Collaborative efforts between chemists, biologists, and clinicians are essential for navigating these complex challenges and bringing innovative therapies to fruition.

The future prospects for Methyl 2-({2-phenyl-6-[(phenylsulfanyl[methyl])-4-pyrimidinyl]sulfanyl)benzenecarboxylate are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its potential as an antiviral agent or an immunomodulator is underway, leveraging its unique structural features to interact with viral proteins or immune receptors. Additionally, efforts are being made to develop greener synthetic methods that minimize environmental impact while maintaining high yields and purity standards.

In conclusion, Methyl 2-({})benzenecarboxyllate (CAS No. 303147651) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its synthesis exemplifies the cutting-edge techniques employed by researchers today while offering exciting possibilities for future medical applications. As our understanding of disease mechanisms continues to evolve, compounds like this will undoubtedly play a crucial role in shaping next-generation therapeutics.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD